Cas no 1021206-10-9 (N-(3-methoxyphenyl)-2-(2-{[(pyridin-4-yl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(3-methoxyphenyl)-2-(2-{[(pyridin-4-yl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 1021206-10-9
• MF: C₁₈H₁₇N₃O₂S₂
• MW: 371.476481199265
• CID: 5868897
• PubChem ID: 42226618
• Update Time: 2025-05-26

N-(3-methoxyphenyl)-2-(2-{[(pyridin-4-yl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-(2-{[(pyridin-4-yl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• N-(3-methoxyphenyl)-2-(2-((pyridin-4-ylmethyl)thio)thiazol-4-yl)acetamide
• F5282-0062
• N-(3-methoxyphenyl)-2-[2-(pyridin-4-ylmethylsulfanyl)-1,3-thiazol-4-yl]acetamide
• 1021206-10-9
• VU0640396-1
• AKOS024504943

• Inchi： 1S/C18H17N3O2S2/c1-23-16-4-2-3-14(9-16)20-17(22)10-15-12-25-18(21-15)24-11-13-5-7-19-8-6-13/h2-9,12H,10-11H2,1H3,(H,20,22)
• InChI Key： MHQOKFAYHSOXEO-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CS1)CC(NC1C=CC=C(C=1)OC)=O)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 371.07621914g/mol
• Monoisotopic Mass: 371.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 118Ų

Additional information on N-(3-methoxyphenyl)-2-(2-{[(pyridin-4-yl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide

Introduction to N-(3-methoxyphenyl)-2-(2-{[(pyridin-4-yl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide and Its Significance in Modern Chemical Biology

N-(3-methoxyphenyl)-2-(2-{[(pyridin-4-yl[methyl]sulfanyl)-1,3-thiazol-4-yl}acetamide, with the CAS number 1021206-10-9, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple pharmacophoric elements, including a pyridin-4-yl moiety and a 1,3-thiazole ring system, suggests a rich chemical diversity that could be exploited for medicinal chemistry purposes.

The 1,3-thiazole core is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities. This heterocyclic ring system has been extensively studied for its role in modulating various biological pathways, making it a valuable component in the design of novel therapeutic agents. The incorporation of a sulfanyl group at the 2-position of the 1,3-thiazole ring further enhances the compound's potential by introducing additional interactions with biological targets. These modifications can influence the compound's solubility, bioavailability, and overall pharmacological profile.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). The N-(3-methoxyphenyl)-part of the molecule provides a hydrophobic surface that can interact with hydrophobic pockets on protein targets, while the pyridin-4-ylmethylsulfanyl group offers opportunities for hydrogen bonding and ionic interactions. Such features are crucial for designing molecules that can effectively disrupt or enhance PPIs, which are often involved in critical biological processes.

The synthesis and characterization of N-(3-methoxyphenyl)-2-(2-{[(pyridin-4-yl[methyl]sulfanyl)-1,3-thiazol-4-yl}acetamide have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, have been utilized to construct the complex framework of this compound. The use of spectroscopic methods like NMR and mass spectrometry has further facilitated the structural elucidation and confirmation of the synthesized molecule.

The biological activity of this compound has been explored in various preclinical studies. Initial screenings have indicated potential effects on pathways relevant to inflammation, cancer, and neurodegenerative diseases. The sulfanyl group at the 1,3-thiazole ring has been particularly noted for its ability to modulate enzyme activity and receptor binding. For instance, studies have suggested that this moiety can interact with certain kinases and transcription factors, leading to altered cellular signaling cascades. Such interactions are promising for developing novel therapeutic strategies against chronic diseases.

The role of computational chemistry in understanding the pharmacological properties of N-(3-methoxyphenyl)-2-(2-{[(pyridin-4-yl[methyl]sulfanyl)-1,3-thiazol-4-yl}acetamide cannot be overstated. Molecular docking simulations have been employed to predict binding affinities and identify potential target proteins. These computational approaches complement experimental data by providing insights into the molecular interactions at an atomic level. Additionally, QSAR (Quantitative Structure-Activity Relationship) studies have been conducted to correlate structural features with biological activity, aiding in the optimization process for drug development.

The future prospects of this compound are promising. Ongoing research aims to further refine its structure to enhance its pharmacological profile while minimizing potential side effects. By leveraging structure-based drug design principles and employing innovative synthetic strategies, scientists hope to develop derivatives that exhibit improved efficacy and selectivity. Furthermore, explorations into combination therapies involving this compound with other drugs are being pursued to maximize therapeutic outcomes.

In conclusion, N-(3-methoxyphenyl)-2-(2-{[(pyridin-4-yl[methyl]sulfanyl)-1,3-thiazol-4-yl}acetamide is a compound with significant potential in modern chemical biology and pharmaceutical research. Its complex structure and diverse functional groups make it a versatile scaffold for drug discovery. With continued advancements in synthetic chemistry and computational methods, this molecule is poised to contribute to the development of novel therapeutic agents that address critical unmet medical needs.